Cas no 958635-18-2 (tert-butyl (8aS)-3-oxo-5,6,8,8a-tetrahydro-1H-oxazolo[3,4-a]pyrazine-7-carboxylate)

• Product Name: tert-butyl (8aS)-3-oxo-5,6,8,8a-tetrahydro-1H-oxazolo[3,4-a]pyrazine-7-carboxylate
• CAS No: 958635-18-2
• MF: C₁₁H₁₈N₂O₄
• MW: 242.271623134613
• MDL: MFCD17676345
• CID: 3032565
• PubChem ID: 68455588
• Update Time: 2025-07-12

tert-butyl (8aS)-3-oxo-5,6,8,8a-tetrahydro-1H-oxazolo[3,4-a]pyrazine-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• (S)-tert-Butyl 3-oxotetrahydro-1H-oxazolo[3,4-a]pyrazine-7(3H)-carboxylate
• tert-butyl (S)-3-oxotetrahydro-3H-oxazolo[3,4-a]pyrazine-7(1H)-carboxylate
• tert-butyl (8aS)-3-oxo-5,6,8,8a-tetrahydro-1H-[1,3]oxazolo[3,4-a]pyrazine-7-carboxylate
• (8aS)-Tetrahydro-3-oxo-3H-oxazolo[3,4-a]pyrazine-7(1H)-carboxylic acid 1,1-dimethylethyl ester
• AB0201401
• (S)-Tert-butyl 3-oxo-tetrahydro-1H-oxazolo[3,4-a]pyrazine-7(3H)-carboxylate
• tert-but
• 1,1-Dimethylethyl (8aS)-tetrahydro-3-oxo-3H-oxazolo[3,4-a]pyrazine-7(1H)-carboxylate (ACI)
• tert-butyl (8aS)-3-oxo-5,6,8,8a-tetrahydro-1H-oxazolo[3,4-a]pyrazine-7-carboxylate
• W11014
• VLZMZZGTQZIUNF-QMMMGPOBSA-N
• CS-0037529
• MFCD17676345
• SCHEMBL2954128
• (S)-tert-Butyl3-oxotetrahydro-1H-oxazolo[3,4-a]pyrazine-7(3H)-carboxylate
• tert-butyl (8aS)-3-oxo-hexahydro-1H-[1,3]oxazolo[3,4-a]pyrazine-7-carboxylate
• AKOS027255715
• 958635-18-2
• AS-73186

• MDL： MFCD17676345
• Inchi： 1S/C11H18N2O4/c1-11(2,3)17-9(14)12-4-5-13-8(6-12)7-16-10(13)15/h8H,4-7H2,1-3H3/t8-/m0/s1
• InChI Key： VLZMZZGTQZIUNF-QMMMGPOBSA-N
• SMILES： O1C(N2CCN(C(=O)OC(C)(C)C)C[C@H]2C1)=O

Computed Properties

• Exact Mass: 242.12665706 g/mol
• Monoisotopic Mass: 242.12665706 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 59.1
• Molecular Weight: 242.27

Experimental Properties

• Density: 1.25±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (1.2 g/l) (25 º C),